Cas no 60969-19-9 (thallium(I) hexafluorophosphate)

thallium(I) hexafluorophosphate Chemical and Physical Properties
Names and Identifiers
-
- thallium(I) hexafluorophosphate
- Thallium hexafluorophosphate
- thallium(1+),hexafluorophosphate
- TlPF6
- thallium(1+) hexafluorophosphate
- DTXSID20447852
- FT-0676915
- Tl P F6
- 60969-19-9
- AKOS015833787
- MFCD00049807
- thallium(1+);hexafluorophosphate
- A832980
- FRZBCOUMLHRKRT-UHFFFAOYSA-N
-
- MDL: MFCD00049807
- Inchi: InChI=1S/F6P.Tl/c1-7(2,3,4,5)6;/q-1;+1
- InChI Key: FRZBCOUMLHRKRT-UHFFFAOYSA-N
- SMILES: F[P-](F)(F)(F)(F)F.[Tl+]
Computed Properties
- Exact Mass: 349.93900
- Monoisotopic Mass: 349.938593
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 62.7
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- Surface Charge: 0
- XLogP3: nothing
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: White crystals
- Density: 4.600
- Water Partition Coefficient: Soluble in water.
- Stability/Shelf Life: Stability
- PSA: 13.59000
- LogP: 3.38240
thallium(I) hexafluorophosphate Security Information
- Signal Word:warning
- Hazard Statement: Toxic/Corrosive
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:UN 1707
- Hazard Category Code: 26/28-33-51/53
- Safety Instruction: S13; S28; S45
-
Hazardous Material Identification:
- PackingGroup:II
- HazardClass:6.1
- Safety Term:6.1
- Packing Group:II
- Risk Phrases:R26/28; R33; R51/53
- Packing Group:II
- Hazard Level:6.1
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
thallium(I) hexafluorophosphate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 81-3000-5g |
Thallium(I) hexafluorophosphate(V) |
60969-19-9 | min.97% | 5g |
1710.0CNY | 2021-07-12 | |
TRC | T430085-500mg |
Thallium(I) Hexafluorophosphate |
60969-19-9 | 500mg |
$ 115.00 | 2022-06-02 | ||
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 81-3000-5g |
Thallium(I) hexafluorophosphate(V) |
60969-19-9 | min.97% | 5g |
1710CNY | 2021-05-08 | |
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | 39627-5g |
Thallium(I) hexafluorophosphate(V), 97% min |
60969-19-9 | 97% | 5g |
¥5256.00 | 2023-03-14 | |
SHENG KE LU SI SHENG WU JI SHU | sc-264403A-5 g |
Thallium(I) hexafluorophosphate, |
60969-19-9 | 5g |
¥2,444.00 | 2023-07-11 | ||
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 81-3000-25g |
Thallium(I) hexafluorophosphate(V) |
60969-19-9 | min.97% | 25g |
6840CNY | 2021-05-08 | |
A2B Chem LLC | AG71951-5g |
THALLIUM HEXAFLUOROPHOSPHATE |
60969-19-9 | min. 97% | 5g |
$190.00 | 2024-04-19 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 81-3000-25g |
Thallium(I) hexafluorophosphate(V) |
60969-19-9 | min.97% | 25g |
6840.0CNY | 2021-07-12 | |
SHENG KE LU SI SHENG WU JI SHU | sc-264403-1 g |
Thallium(I) hexafluorophosphate, |
60969-19-9 | 1g |
¥903.00 | 2023-07-11 | ||
A2B Chem LLC | AG71951-25g |
THALLIUM HEXAFLUOROPHOSPHATE |
60969-19-9 | min. 97% | 25g |
$648.00 | 2024-04-19 |
thallium(I) hexafluorophosphate Related Literature
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Lorenzo Luciani,Nicola Sargentoni,Claudia Graiff,Miguel Monge,María Rodríguez-Castillo,José M. López-de-Luzuriaga,Rossana Galassi RSC Adv. 2023 13 25425
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2. Lewis acid enhancement by juxtaposition with an onium ion: the case of a mercury stibonium complexTzu-Pin Lin,Ryan C. Nelson,Tianpin Wu,Jeffrey T. Miller,Fran?ois P. Gabba? Chem. Sci. 2012 3 1128
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3. Bis-indenyl molybdenum(iv) halide complexes: synthesis and X-ray studiesMichael G. B. Drew,Vitor Félix,Carlos C. Rom?o,Beatriz Royo J. Chem. Soc. Dalton Trans. 2002 584
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4. Reactions of co-ordinated ligands. Part 57. Synthesis, structure and interrelationship of 2-σ-butadienyl and cationic (1,2,3-η)-trans-butadienyl-platinum and -palladium complexes; crystal structures of cis-[PtCl{σ-C(CH2)C(Et)CH2}(dppf)] and [Pt{(1,2,3-η)-trans-CH2C(Et)CCH2}(PPh3)2][PF6][dppf = 1,1′-bis(diphenylphosphino)ferrocene]Stephen A. Benyunes,Lutz Brandt,Arno Fries,Michael Green,Mary F. Mahon,Trevor M. T. Papworth J. Chem. Soc. Dalton Trans. 1993 3785
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Pau Clavero,Arnald Grabulosa,Mercè Rocamora,Guillermo Muller,Mercè Font-Bardia Dalton Trans. 2016 45 8513
Additional information on thallium(I) hexafluorophosphate
Comprehensive Overview of Thallium(I) Hexafluorophosphate (CAS No. 60969-19-9): Properties, Applications, and Innovations
Thallium(I) hexafluorophosphate (CAS No. 60969-19-9) is a specialized inorganic compound with significant relevance in advanced material science and catalysis. Its unique chemical structure, combining thallium(I) cations with hexafluorophosphate anions, endows it with distinct electrochemical and coordination properties. This compound is often explored for its role in ionic liquids, electrolyte formulations, and as a precursor in synthetic chemistry. Researchers and industries increasingly focus on its potential in energy storage systems, particularly in optimizing lithium-ion batteries and supercapacitors, aligning with global trends toward sustainable energy solutions.
The physical and chemical properties of thallium(I) hexafluorophosphate make it a subject of interest in high-precision applications. Its solubility in polar organic solvents and stability under varying temperatures contribute to its utility in electrochemical sensors and catalytic processes. Recent studies highlight its effectiveness in organic synthesis, where it acts as a mild Lewis acid catalyst for C-C bond formation reactions. Such applications are critical in pharmaceutical research, particularly in developing small-molecule drugs and bioconjugates, addressing the growing demand for targeted therapies.
From an industrial perspective, thallium(I) hexafluorophosphate is gaining traction due to its compatibility with green chemistry principles. Innovations in solvent-free reactions and low-waste synthesis methodologies often incorporate this compound to reduce environmental impact. For instance, its use in photocatalysis and electrocatalysis aligns with the push for carbon-neutral technologies, a hot topic in climate change mitigation strategies. These advancements resonate with search trends around sustainable chemical processes and eco-friendly catalysts.
Safety and handling protocols for thallium(I) hexafluorophosphate are rigorously defined, emphasizing its controlled use in research settings. While not classified under restricted categories, proper laboratory practices—such as glove-box handling and inert atmosphere storage—are recommended to maintain its integrity. This cautious approach reflects broader user queries about chemical stability and long-term storage solutions, which dominate discussions in academic forums and material safety databases.
Looking ahead, the compound’s role in emerging technologies like quantum dot synthesis and nanomaterial fabrication is under active investigation. Its ability to modulate electronic properties at the nanoscale positions it as a candidate for next-gen optoelectronic devices. Such applications are frequently searched in contexts like flexible electronics and wearable technology, underscoring its interdisciplinary appeal. As research progresses, thallium(I) hexafluorophosphate may unlock novel pathways in smart material development.
In summary, thallium(I) hexafluorophosphate (CAS No. 60969-19-9) exemplifies the convergence of fundamental chemistry and cutting-edge innovation. Its versatility across energy, healthcare, and environmental science sectors makes it a compound of enduring relevance. By addressing user-driven queries around material performance and sustainability, this overview bridges scientific rigor with real-world applicability, ensuring its value in both academic and industrial landscapes.
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